(2R)-3-methyl-2-(methylamino)butan-1-ol hydrochloride
Overview
Description
(2R)-3-methyl-2-(methylamino)butan-1-ol hydrochloride is a chiral amine compound with a specific stereochemistry. It is commonly used in various chemical and pharmaceutical applications due to its unique structural properties. The compound is known for its role as an intermediate in the synthesis of more complex molecules and its potential biological activities.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2R)-3-methyl-2-(methylamino)butan-1-ol hydrochloride typically involves the reaction of appropriate starting materials under controlled conditions. . This reaction produces methylamine, which can then be further reacted with other compounds to form the desired product.
Industrial Production Methods
Industrial production of this compound often involves large-scale chemical reactions using similar principles as the laboratory synthesis but optimized for higher yields and efficiency. The use of continuous flow reactors and advanced purification techniques ensures the production of high-purity compounds suitable for pharmaceutical applications.
Chemical Reactions Analysis
Types of Reactions
(2R)-3-methyl-2-(methylamino)butan-1-ol hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can further modify the amine group.
Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group is replaced by other functional groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired product formation.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of functionalized derivatives.
Scientific Research Applications
(2R)-3-methyl-2-(methylamino)butan-1-ol hydrochloride has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.
Medicine: It is investigated for its potential therapeutic applications, particularly in the development of new drugs.
Mechanism of Action
The mechanism of action of (2R)-3-methyl-2-(methylamino)butan-1-ol hydrochloride involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
Allylamine: An organic compound with similar amine functionality but different structural properties.
Methylamine: A simpler amine compound used in various chemical reactions.
Uniqueness
(2R)-3-methyl-2-(methylamino)butan-1-ol hydrochloride is unique due to its specific stereochemistry and the presence of both amine and alcohol functional groups. This combination allows for a wide range of chemical modifications and applications, making it a valuable compound in research and industry.
Properties
CAS No. |
2624108-36-5 |
|---|---|
Molecular Formula |
C6H16ClNO |
Molecular Weight |
153.7 |
Purity |
95 |
Origin of Product |
United States |
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